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Compound of Interest

Compound Name: 1,2,3,5-Tetrachlorobenzene

Cat. No.: B107539 Get Quote

Essential Safety and Handling Guide for 1,2,3,5-
Tetrachlorobenzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,2,3,5-Tetrachlorobenzene in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 1,2,3,5-Tetrachlorobenzene

CAS Number: 634-90-2

Molecular Formula: C₆H₂Cl₄

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the required protective equipment.
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must be compliant

with OSHA 29 CFR 1910.133

or European Standard EN166.

[1]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves

(Nitrile recommended for

splash protection).[2] A

complete protective suit is

advised to prevent skin

contact.[1]

Prevents skin irritation and

absorption. For prolonged

contact, gloves specifically

designed for chemical handling

should be used.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if dust is generated. A full-

face respirator with appropriate

cartridges may be required

based on risk assessment.[1]

Protects against inhalation of

harmful dust particles.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to maintain a safe laboratory

environment.

Handling:

All handling should be conducted in a designated chemical fume hood.[3]

Use with adequate ventilation to keep airborne concentrations low.

Minimize dust generation and accumulation.

Wash hands and any exposed skin thoroughly after handling.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/236887839_An_experimental_investigation_of_the_combustion_of_technical_tetrachlorobenzene_in_a_laboratory_scale_incinerator
https://pimdata.amgmedical.com/site/pdfs/Gloves-chemical-resistance.pdf
https://www.researchgate.net/publication/236887839_An_experimental_investigation_of_the_combustion_of_technical_tetrachlorobenzene_in_a_laboratory_scale_incinerator
https://pimdata.amgmedical.com/site/pdfs/Gloves-chemical-resistance.pdf
https://www.researchgate.net/publication/236887839_An_experimental_investigation_of_the_combustion_of_technical_tetrachlorobenzene_in_a_laboratory_scale_incinerator
https://www.guidechem.com/encyclopedia/1-2-4-5-tetrachlorobenzene-dic1366.html
https://www.benchchem.com/pdf/Proper_Disposal_of_1_2_2_Trichlorocyclopropyl_benzene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke in areas where the chemical is handled.

Avoid direct physical contact with the chemical.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed and properly labeled.[1][3]

Store away from incompatible materials such as strong oxidizing and reducing agents.[3]

Spill and Emergency Protocols
Immediate and correct response to spills and emergencies is crucial to mitigate risks.

Spill Response:

Evacuate: Immediately evacuate all personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, dampen the material with a suitable solvent like acetone to

prevent dust from becoming airborne.[3]

Collection: Carefully transfer the dampened material into a sealed, labeled container for

hazardous waste.[3]

Decontamination: Clean the spill area with absorbent paper dampened with acetone,

followed by washing with soap and water.[3]

Disposal: Seal all contaminated materials in a vapor-tight plastic bag for proper disposal.[3]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes. Seek medical attention if irritation develops.[3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to dilute the chemical. Seek immediate medical attention.[3]

Disposal Plan
1,2,3,5-Tetrachlorobenzene and its containers must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.

Waste Characterization:

This chemical is a halogenated organic compound.

It is classified as hazardous waste. The RCRA waste number for 1,2,4,5-Tetrachlorobenzene

is U207; this can serve as guidance for the 1,2,3,5-isomer.

Disposal Method:

Collection: Collect waste in a dedicated, clearly labeled, and sealed container.

Segregation: Keep halogenated waste separate from non-halogenated waste streams.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. High-temperature incineration is the preferred method for halogenated organic

compounds.

Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 1,2,3,5-
Tetrachlorobenzene in a laboratory setting.

Caption: Workflow for handling 1,2,3,5-Tetrachlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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